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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488 Get Quote

This document provides a detailed overview of the molecular characteristics of compounds

referred to as "Diisopentyl." The term "Diisopentyl" can be ambiguous and is often associated

with several distinct chemical entities. This guide will focus on the most common

interpretations: 2,7-Dimethyloctane, Diisopentyl Ether, and Diisopentyl Phthalate. This

resource is intended for researchers, scientists, and professionals in the field of drug

development, offering a concise summary of their chemical formulas, molecular weights, and

structural attributes.

Chemical Identity and Molecular Formula
The fundamental identity of a chemical compound is established by its molecular formula,

which enumerates the number of atoms of each element present in one molecule of the

substance. The molecular weight, in turn, is the mass of one mole of the compound. The table

below summarizes these core properties for the three compounds of interest.

Compound Name IUPAC Name Molecular Formula
Molecular Weight (
g/mol )

2,7-Dimethyloctane 2,7-Dimethyloctane C10H22 142.28

Diisopentyl Ether
1,1'-Oxybis(3-

methylbutane)
C10H22O 158.28[1][2][3]

Diisopentyl Phthalate
Bis(3-methylbutyl)

phthalate
C18H26O4 306.4[4][5]
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Structural Representation
The arrangement of atoms and chemical bonds within a molecule is critical to its chemical

behavior and physical properties. The following diagrams, generated using the DOT language,

illustrate the molecular structures of 2,7-Dimethyloctane, Diisopentyl Ether, and Diisopentyl

Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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